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Compound of Interest |

5-Bromo-4-nitrothiophene-2-
Compound Name:
sulfonyl chloride

CAS No.: 64729-05-1

Cat. No.: B1524990

Get Quote

5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic
compound poised as a significant building block for researchers in drug development. Its
structure is distinguished by a thiophene core, a privileged scaffold found in numerous FDA-
approved drugs, which is strategically decorated with three distinct and reactive functional
groups: a sulfonyl chloride, a bromo substituent, and a nitro group.[1] This trifecta of
functionalities offers a rich platform for chemical modification, enabling the synthesis of diverse
molecular libraries for screening and optimization.

The sulfonyl chloride group serves as a primary anchor for introducing a sulfonamide moiety, a
cornerstone pharmacophore in a vast array of therapeutics, including diuretics, antibiotics, and
anticonvulsants. The bromine atom provides a versatile handle for late-stage functionalization
via metal-catalyzed cross-coupling reactions, allowing for the systematic exploration of
structure-activity relationships (SAR).[1] Furthermore, the emerging role of nitroaromatic
sulfonyl derivatives as a novel class of antibacterials against drug-resistant pathogens imbues
this molecule with particular relevance in the urgent quest for new antimicrobial agents.[2][3]
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This guide, intended for researchers, scientists, and drug development professionals, provides
a comprehensive technical overview of 5-bromo-4-nitrothiophene-2-sulfonyl chloride,
covering its synthesis, chemical reactivity, supplier landscape, and critical safety protocols,
thereby equipping scientists with the knowledge to effectively leverage this potent scaffold in
their research endeavors.

Physicochemical Properties and Characterization

While 5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a specialized reagent not as broadly
characterized in public literature as some of its analogues, its properties can be reliably
predicted based on its structure and data from similar compounds.

Property Data Source
CAS Number 64729-05-1 [4]
Molecular Formula C4HBrCINOa4S:2 [4]
Molecular Weight 306.54 g/mol [4]

Predicted to be a light yellow

Appearance to brown low-melting solid or
oil.
Purity Typically available at 295% [4]

Insoluble in water; soluble in
N chlorinated solvents (DCM,
Solubility [5]
chloroform) and other common

organic solvents.

o Highly reactive and sensitive to
Reactivity ] [51[6]
moisture and bases.

Spectroscopic Characterization (Expected):

e 1H NMR: A single singlet is expected in the aromatic region (typically & 8.0-9.0 ppm)
corresponding to the proton at the C3 position of the thiophene ring.
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e 13C NMR: Four distinct signals are expected for the thiophene ring carbons. The carbon
bearing the sulfonyl chloride group (C2) and the nitro group (C4) would be significantly
downfield.

e IR Spectroscopy: Characteristic strong absorption bands would be observed for the sulfonyl
group (S=0 stretches, ~1370 cm~* and ~1180 cm™1), the nitro group (asymmetric and
symmetric NO: stretches, ~1550 cm~* and ~1350 cm~1), and C-Br stretch (~600-500 cm™1).

e Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the
presence of one bromine atom (’°Br/81Br, ~1:1 ratio) and one chlorine atom (3*CI/3’Cl, ~3:1
ratio).

Synthesis and Mechanism

The synthesis of aryl sulfonyl chlorides is a well-established transformation in organic
chemistry. While a specific, peer-reviewed synthesis for 5-bromo-4-nitrothiophene-2-sulfonyl
chloride is not readily available, a highly plausible and robust route involves the direct
chlorosulfonation of a suitable precursor, 2-bromo-3-nitrothiophene. This method leverages the
strong activating and directing effects of the nitro group.

The underlying principle of this reaction is an electrophilic aromatic substitution. Chlorosulfonic
acid serves as the source of the electrophile, chlorosulfonium ion (*SO2Cl), which attacks the
electron-rich thiophene ring. The nitro group is a powerful deactivating group, but it directs
incoming electrophiles to the meta-position. In the 2-bromo-3-nitrothiophene system, the C5
position is the most sterically accessible and electronically favorable site for substitution,
leading to the desired product.
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Figure 1: Proposed workflow for the synthesis of 5-Bromo-4-nitrothiophene-2-sulfonyl
chloride.

Exemplary Experimental Protocol:

Caution: This reaction should only be performed by trained chemists in a well-ventilated
chemical fume hood with appropriate personal protective equipment (PPE).

o Preparation: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve 2-bromo-3-nitrothiophene (1.0 eq) in an inert
solvent such as dichloromethane.

e Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is critical to control the
exothermic reaction between the thiophene and chlorosulfonic acid.

o Reagent Addition: Add chlorosulfonic acid (3.0-5.0 eq) dropwise to the stirred solution via the
dropping funnel, ensuring the internal temperature does not exceed 10 °C.

o Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS.

o Workup: Carefully and slowly pour the reaction mixture onto crushed ice. This will quench
the excess chlorosulfonic acid and precipitate the product.

« |solation: The aqueous mixture is then transferred to a separatory funnel and extracted with
dichloromethane (3x). The combined organic layers are washed with brine, dried over
anhydrous magnesium sulfate (MgSOa), filtered, and concentrated under reduced pressure
to yield the crude sulfonyl chloride.

 Purification: The crude product can be purified by flash column chromatography if necessary,
though often the crude material is of sufficient purity for subsequent reactions.

Chemical Reactivity and Applications in Drug
Development

The utility of 5-bromo-4-nitrothiophene-2-sulfonyl chloride in drug discovery stems from its
three distinct reactive sites, which can be addressed selectively to generate a wide range of
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Figure 2: Reactivity hubs of the core molecule for applications in drug discovery.

o Sulfonyl Chloride Group: This is the most reactive site, readily undergoing nucleophilic
substitution with primary and secondary amines to form stable sulfonamides. This reaction is
fundamental to creating libraries of potential enzyme inhibitors or receptor modulators.
Recent research has demonstrated the antibacterial efficacy of novel 5-bromo-N-
alkylthiophene-2-sulfonamides against clinically important pathogens like Klebsiella
pneumoniae.[7]

e Bromo Group: The C-Br bond is a key asset for scaffold diversification. It is an ideal
substrate for a variety of palladium-catalyzed cross-coupling reactions. For instance, a
Suzuki coupling with an aryl boronic acid can introduce new aryl or heteroaryl rings,
significantly altering the steric and electronic properties of the molecule. This is a powerful
strategy in lead optimization to enhance potency, selectivity, or pharmacokinetic properties.

» Nitro Group: The electron-withdrawing nitro group not only influences the reactivity of the
entire molecule but is also a pharmacophore of growing interest. Research into ortho-nitro
sulfonyl fluorides has revealed them to be a new pharmacophore for developing antibiotics
against drug-resistant Gram-negative bacteria.[2][3] The nitro group can also be chemically
reduced to an amine, which can then be further functionalized through acylation, alkylation,
or diazotization, opening up another dimension for chemical exploration.
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5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a specialized chemical intermediate and is

not as widely stocked as simpler thiophene derivatives. Availability is often limited to specialty

chemical synthesis companies.

L Indicative
. CAS Availability/ .
Supplier Compound Price Source
Number Notes
(Analogue)
5-Bromo-4-
nitrothiophen Synthesis on Price upon
Synchem 64729-05-1 [4]
e-2-sulfonyl demand. request.
chloride
5- :
) Stock item.
) Bromothioph
Sigma- An analogue
. ene-2- 55854-46-1 , ~$134/5¢ [8]
Aldrich lacking the
sulfonyl "
nitro group.
chloride group
5-
Bromothioph
Thermo )
o ene-2- 55854-46-1 Stock item. ~$118/5¢g [9]
Scientific
sulfonyl
chloride
5-bromo-4- Listed, likely
nitrothiophen available in Price upon
Fluorochem N/A
e-2-sulfonyl small request.
chloride quantities.
5-Chloro-4- Stock item. A
Matrix Fine nitrothiophen close Price upon
58457-24-2 [10]
Chem e-2-sulfonyl structural request.
chloride analogue.

The pricing structure reflects a reagent intended for research and development rather than bulk

manufacturing. For researchers needing the exact compound, a custom synthesis request to a

supplier like Synchem is the most direct route. For initial methodology development or
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exploration of related chemical space, the more readily available and less expensive analogues

like 5-bromothiophene-2-sulfonyl chloride may be suitable starting points.

Handling, Storage, and Safety (EHS)

Sulfonyl chlorides are corrosive and moisture-sensitive reagents that demand strict handling

protocols. The presence of the nitro group may also confer additional hazards. All handling

should be based on a thorough risk assessment and adherence to the product's Safety Data
Sheet (SDS).[6][11]

Key Safety Precautions:

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.[11]

e Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and chemical splash goggles with a face shield for full protection.[8][12]

» Moisture Sensitivity: The sulfonyl chloride group will readily hydrolyze upon contact with

water or moisture to form the corresponding sulfonic acid, releasing corrosive hydrochloric

acid (HCI) gas. Handle under an inert atmosphere (e.g., nitrogen or argon) and use dry

glassware and solvents.[6][11]

e Incompatibilities: Avoid contact with strong bases, alcohols, and amines (unless intended for

reaction), as these can cause vigorous and exothermic reactions.
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[
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Figure 3: Safe handling and storage workflow for sulfonyl chlorides.
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Storage: Store the container tightly sealed in a cool, dry, and well-ventilated area designated
for corrosive materials.[5][11] Storing under an inert atmosphere is highly recommended to
prolong shelf life. The material may darken over time, which could indicate some degradation.

First Aid Measures:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[11][12]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[11][12]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

Conclusion

5-Bromo-4-nitrothiophene-2-sulfonyl chloride represents a potent and versatile chemical
tool for the medicinal chemist. Its densely packed functionality allows for a multi-pronged
approach to drug design, enabling the rapid synthesis of sulfonamide libraries, extensive SAR
exploration through cross-coupling, and leveraging the intrinsic bioactivity of the nitrothiophene
core. While its specialized nature requires careful sourcing and rigorous handling, its potential
to unlock novel therapeutic candidates, particularly in the challenging field of antimicrobial
resistance, makes it a valuable scaffold for advanced drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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